Cas no 61468-77-7 (Inosine, 6-S-methyl-6-thio-, monohydrate)
61468-77-7 structure
Product Name:Inosine, 6-S-methyl-6-thio-, monohydrate
CAS No:61468-77-7
MF:C11H16N4O5S
MW:316.333540916443
CID:478196
PubChem ID:21118760
Update Time:2025-04-19
Inosine, 6-S-methyl-6-thio-, monohydrate Chemical and Physical Properties
Names and Identifiers
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- Inosine, 6-S-methyl-6-thio-, monohydrate
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol,hydrate
- DTXSID00610880
- 61468-77-7
- 6-(Methylsulfanyl)-9-beta-D-ribofuranosyl-9H-purine--water (1/1)
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- Inchi: 1S/C11H14N4O4S.H2O/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11;/h3-5,7-8,11,16-18H,2H2,1H3;1H2/t5-,7-,8-,11-;/m1./s1
- InChI Key: DBJNGORDTSVFFQ-YCSZXMBFSA-N
- SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O.O
Computed Properties
- Exact Mass: 316.08428
- Monoisotopic Mass: 316.08414080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 145.02
Inosine, 6-S-methyl-6-thio-, monohydrate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
61468-77-7 (Inosine, 6-S-methyl-6-thio-, monohydrate) Related Products
- 15397-51-0(9H-Purine,6-(methylthio)-9-b-D-xylofuranosyl-)
- 23526-11-6(Inosine,2'-deoxy-6-S-methyl-6-thio- (9CI))
- 42021-83-0(Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI))
- 172722-76-8(Inosine,2'-C-methyl-6-S-methyl-6-thio- (9CI))
- 16797-71-0(7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-)
- 13153-19-0(Inosine,6-S-2-propenyl-6-thio- (9CI))
- 13153-62-3(9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-)
- 51112-66-4(9-(2-amino-2-deoxypentofuranosyl)-6-(methylsulfanyl)-9H-purine)
- 342-69-8(6-Methylmercaptopurine Riboside)
- 107550-76-5(2-Furanmethanol,tetrahydro-5-[6-(methylthio)-9H-purin-9-yl]-, (2S,5R)-)
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